Cas no 2229603-87-4 (2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol)
2229603-87-4 structure
Product Name:2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
CAS No:2229603-87-4
MF:C10H12OS
MW:180.266681671143
CID:5767993
PubChem ID:165977750
Update Time:2023-11-15
2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2229603-87-4
- EN300-1779082
- 2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol
- 2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol
-
- Inchi: 1S/C10H12OS/c12-7-5-9-3-1-2-8-4-6-11-10(8)9/h1-3,12H,4-7H2
- InChI Key: RNWCWYKVMHWWMK-UHFFFAOYSA-N
- SMILES: SCCC1=CC=CC2=C1OCC2
Computed Properties
- Exact Mass: 180.06088618g/mol
- Monoisotopic Mass: 180.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 10.2Ų
2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779082-0.05g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.05g |
$792.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-0.1g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.1g |
$829.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-0.25g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.25g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-0.5g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 0.5g |
$905.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-1.0g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 1g |
$943.0 | 2023-05-23 | ||
| Enamine | EN300-1779082-2.5g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 2.5g |
$1848.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-5.0g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 5g |
$2732.0 | 2023-05-23 | ||
| Enamine | EN300-1779082-10.0g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 10g |
$4052.0 | 2023-05-23 | ||
| Enamine | EN300-1779082-1g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1779082-5g |
2-(2,3-dihydro-1-benzofuran-7-yl)ethane-1-thiol |
2229603-87-4 | 5g |
$2732.0 | 2023-09-20 |
2-(2,3-Dihydro-1-benzofuran-7-yl)ethane-1-thiol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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